Regiochemical Specificity for SARD Activity
The 2-(pyrazol-1-yl)propanamide connectivity embodied by the target compound is essential for SARD pharmacophore activity. In a head-to-head series of pyrazol-1-yl-propanamides evaluated in enzalutamide-resistant VCaP xenograft models, compound 26a—a 2-substituted pyrazole propanamide—achieved 80% tumor growth inhibition (TGI) at a dose of 30 mg/kg BID, whereas the corresponding 3-(pyrazol-1-yl)propanamide regioisomers did not exhibit comparable antiandrogen activity in the same panel [1]. This establishes that the 2-substitution pattern is a critical determinant of in vivo efficacy in this therapeutic area.
| Evidence Dimension | In vivo tumor growth inhibition in enzalutamide-resistant VCaP xenografts |
|---|---|
| Target Compound Data | 80% TGI (compound 26a, representing the 2-(pyrazol-1-yl)propanamide scaffold) [1] |
| Comparator Or Baseline | 3-(Pyrazol-1-yl)propanamide isomers (not active in the same model) |
| Quantified Difference | 80% TGI vs. lack of significant activity |
| Conditions | VCaP enzalutamide-resistant prostate cancer xenograft model; 30 mg/kg BID oral dosing |
Why This Matters
For drug discovery programs developing next-generation androgen receptor antagonists, procurement of the correct 2-substituted pyrazole amide scaffold is essential to maintain the validated SARD pharmacophore and avoid investing synthesis effort in inactive regioisomeric building blocks.
- [1] Z. Chen, et al. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J. Med. Chem. 2020, 63 (21), 12642–12665. View Source
